Cas no 824394-42-5 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-)

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy- structure
824394-42-5 structure
Product Name:1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-
CAS No:824394-42-5
MF:C17H14N4O
MW:290.319262981415
CID:691886
PubChem ID:11323737
Update Time:2025-04-19

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-
    • 2-[2-(1H-imidazol-2-yl)phenyl]-6-methoxy-1H-benzimidazole
    • SCHEMBL13203487
    • DTXSID50462417
    • 824394-42-5
    • Inchi: 1S/C17H14N4O/c1-22-11-6-7-14-15(10-11)21-17(20-14)13-5-3-2-4-12(13)16-18-8-9-19-16/h2-10H,1H3,(H,18,19)(H,20,21)
    • InChI Key: VEEJZPRNBMTGJS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC=CN1)=N2

Computed Properties

  • Exact Mass: 290.11676108g/mol
  • Monoisotopic Mass: 290.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.6Ų
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